Benzylmandelate

• CAS No.: 890-98-2
• Product Name: Benzylmandelate
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: benzyl 2-hydroxy-2-phenylacetate
• Standard InChI: InChI=1S/C15H14O3/c16-14(13-9-5-2-6-10-13)15(17)18-11-12-7-3-1-4-8-12/h1-10,14,16H,11H2
• Standard InChIKey: JFKWZVQEMSKSBU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)C(C2=CC=CC=C2)O
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(C2=CC=CC=C2)O
• Appearance: Solid powder
• Description: Benzylmandelate is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: azoniaspiro compound XVII; azoniaspiro(3 alpha-benziloyloxynortropane-8,1'- pyrrolidine) chloride; Ceris; Spasmex; Spasmo-lyt; Spasmo-Rhoival TC; Spasmo-Urgenin; Spasmo-Urgenin TC; Spasmolyt; Trospi; trospium chloride; Uraplex; Uraton
• Reference: 1: Durand E, Lecomte J, Upasani R, Chabi B, Bayrasy C, Baréa B, Jublanc E, Clarke MJ, Moore DJ, Crowther J, Wrutniak-Cabello C, Villeneuve P. Evaluation of the ROS Inhibiting Activity and Mitochondrial Targeting of Phenolic Compounds in Fibroblast Cells Model System and Enhancement of Efficiency by Natural Deep Eutectic Solvent (NADES) Formulation. Pharm Res. 2017 May;34(5):1134-1146. doi: 10.1007/s11095-017-2124-4. Epub 2017 Feb 21. PubMed PMID: 28224387.; 2: Friebolin V, Marten S, Albert K. Characterization of binding affinities in a chromatographic system by suspended state HR/MAS NMR spectroscopy. Magn Reson Chem. 2010 Feb;48(2):111-6. doi: 10.1002/mrc.2551. PubMed PMID: 19950216.
• PubChem Compound: 13461
• Last Modified: Nov 11 2021